molecular formula C10H18O4 B14372992 1-[(1-Methoxypropan-2-yl)oxy]propan-2-yl prop-2-enoate CAS No. 91270-32-5

1-[(1-Methoxypropan-2-yl)oxy]propan-2-yl prop-2-enoate

Cat. No.: B14372992
CAS No.: 91270-32-5
M. Wt: 202.25 g/mol
InChI Key: QVCWQCLOQIRQET-UHFFFAOYSA-N
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Description

1-[(1-Methoxypropan-2-yl)oxy]propan-2-yl prop-2-enoate is an organic compound with the molecular formula C10H20O4. It is a secondary alcohol and is often used in various chemical and industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(1-Methoxypropan-2-yl)oxy]propan-2-yl prop-2-enoate typically involves the reaction of propylene glycol with methanol in the presence of an acid catalyst. The reaction conditions often include a temperature range of 60-80°C and a reaction time of 2-4 hours. The product is then purified through distillation or recrystallization .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors. This method allows for better control over reaction conditions and higher yields. The process involves the same reactants and catalysts but is optimized for large-scale production .

Chemical Reactions Analysis

Types of Reactions

1-[(1-Methoxypropan-2-yl)oxy]propan-2-yl prop-2-enoate undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized to form corresponding aldehydes or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

    Reduction: It can be reduced to primary alcohols using reducing agents such as lithium aluminum hydride.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy group is replaced by other nucleoph

Properties

CAS No.

91270-32-5

Molecular Formula

C10H18O4

Molecular Weight

202.25 g/mol

IUPAC Name

1-(1-methoxypropan-2-yloxy)propan-2-yl prop-2-enoate

InChI

InChI=1S/C10H18O4/c1-5-10(11)14-9(3)7-13-8(2)6-12-4/h5,8-9H,1,6-7H2,2-4H3

InChI Key

QVCWQCLOQIRQET-UHFFFAOYSA-N

Canonical SMILES

CC(COC)OCC(C)OC(=O)C=C

Origin of Product

United States

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